3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-8-pentylsulfanyl-7-(3-phenylpropyl)purine-2,6-dione
• InChI: InChI=1S/C20H26N4O2S/c1-3-4-8-14-27-20-21-17-16(18(25)22-19(26)23(17)2)24(20)13-9-12-15-10-6-5-7-11-15/h5-7,10-11H,3-4,8-9,12-14H2,1-2H3,(H,22,25,26)
• InChI Key: FVYSLGQLWMIGLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=NC2=C(N1CCCC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione is a chemical compound that belongs to the family of purine derivatives. It is a potent and selective antagonist of adenosine A1 receptors, which are widely distributed throughout the body and play a crucial role in regulating various physiological processes. This compound has been the subject of intense scientific research due to its potential therapeutic applications in a variety of medical conditions.

Mechanism of Action

The mechanism of action of 3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione is primarily through its selective binding to adenosine A1 receptors. This binding inhibits the activation of these receptors by endogenous adenosine, leading to a decrease in intracellular cAMP levels and subsequent downstream effects on various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific medical condition being targeted. In cardiovascular diseases, the compound has been shown to have vasodilatory effects, leading to improved blood flow and reduced ischemic injury. In neurological disorders, the compound has been shown to have neuroprotective effects, reducing oxidative stress and inflammation. In cancer, the compound has been shown to have anti-tumor effects, inhibiting cell proliferation and inducing apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione in lab experiments include its potent and selective binding to adenosine A1 receptors, making it a useful tool for studying the physiological processes regulated by these receptors. However, the limitations of using this compound include its relatively high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

For research on 3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione include further investigation into its potential therapeutic applications in various medical conditions, as well as the development of more efficient and cost-effective synthesis methods. Additionally, the compound's interactions with other molecular targets and its potential side effects need to be further explored to fully understand its pharmacological properties.

Synthesis Methods

The synthesis of 3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione involves several steps, including the reaction of 2-cyanoguanidine with 3-phenylpropyl bromide to form 3-phenylpropylguanidine. This intermediate is then reacted with 3-methylxanthine in the presence of potassium hydroxide and pentylsulfanyl chloride to yield the final product.

Scientific Research Applications

The scientific research on 3-methyl-8-(pentylsulfanyl)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione has focused on its potential therapeutic applications in various medical conditions, including cardiovascular diseases, neurological disorders, and cancer. The compound has been shown to have potent anti-inflammatory, neuroprotective, and anti-tumor properties, making it a promising candidate for drug development.